N'-(6-bromopyridin-2-yl)formic hydrazide
Overview
Description
N-(6-bromopyridin-2-yl)formic hydrazide, also known as BPFH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BPFH is a hydrazide derivative of 6-bromonicotinic acid and has been studied for its potential as an anti-cancer agent, as well as its use in organic synthesis and as a reagent in analytical chemistry.
Scientific Research Applications
Reactivity in Brominated Pyridines
The reactivity of bromine atoms in brominated pyridines, such as the formation of 2-hydroxy-6-bromopyridine by acid hydrolysis of 2,6-dibromopyridine, has been studied. This process utilizes concentrated aqueous solutions of various acids, including formic acid, revealing potential pathways in organic synthesis and transformations involving N'-(6-bromopyridin-2-yl)formic hydrazide (J. Wibaut, P. W. Haayman, & J. Dijk, 2010).
Synthesis of Novel Pyridine Derivatives
Research has been conducted on the synthesis of novel pyridine and fused pyridine derivatives. These processes involve the treatment of hydrazine compounds with formic acid and other chemicals to produce triazolopyridine derivatives, demonstrating the role of this compound in creating diverse organic compounds with potential antimicrobial and antioxidant properties (E. M. Flefel et al., 2018).
UV-induced Photoisomerization Studies
The study of UV-induced photoisomerization of related compounds like maleic hydrazide has been explored. Understanding these photoisomerization processes contributes to the knowledge of chemical behavior under UV light, which can be relevant for this compound in similar contexts (I. Reva et al., 2012).
Electroreduction Studies
The electroreduction of maleic hydrazide in aqueous solutions has been investigated. These studies provide insights into the electrochemical properties of hydrazide compounds, which could extend to understanding the electrochemical behavior of this compound (M. Shibata & P. Zuman, 1997).
Sequence-specific Crosslinking Agents
This compound's related compounds have been used as sequence-specific crosslinking agents for nucleic acids. This application is significant in genetic research for site-specific inactivation and mapping of viral genomes (J. Summerton & P. Bartlett, 1978).
properties
IUPAC Name |
N-[(6-bromopyridin-2-yl)amino]formamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN3O/c7-5-2-1-3-6(9-5)10-8-4-11/h1-4H,(H,8,11)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEDQLHNATGDFDT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)Br)NNC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101231530 |
Source
|
| Record name | Hydrazinecarboxaldehyde, 2-(6-bromo-2-pyridinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101231530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1437312-09-8 |
Source
|
| Record name | Hydrazinecarboxaldehyde, 2-(6-bromo-2-pyridinyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1437312-09-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hydrazinecarboxaldehyde, 2-(6-bromo-2-pyridinyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101231530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-[3-(trifluoromethoxy)phenyl]-1H-pyrazole](/img/structure/B1404336.png)
